5-bromo-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)-2-furamide

• IUPAC Name: 5-bromo-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)furan-2-carboxamide
• InChI: InChI=1S/C18H13BrN4O2/c1-11-3-4-12(14-10-23-8-2-7-20-18(23)22-14)9-13(11)21-17(24)15-5-6-16(19)25-15/h2-10H,1H3,(H,21,24)
• InChI Key: HMAHWLRTAIIUQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CN3C=CC=NC3=N2)NC(=O)C4=CC=C(O4)Br
• Molecular Formula: C18H13BrN4O2
• Molecular Weight: 397.2 g/mol

Description

Imidazo[1,2-a]pyridine is a fused bicyclic heterocycle that has been recognized for its wide range of applications in medicinal chemistry. It’s the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures. A novel series of imidazo[1,2-a]pyridine linked 1,2,3-triazole derivatives has been designed and synthesized.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridine derivatives involves various synthetic routes. In one study, a series of imidazo[1,2-a]pyridine linked 1,2,3-triazole derivatives were synthesized and their structures were confirmed by 1H and 13C NMR and mass spectral analysis.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Mechanism of Action

While the mechanism of action can vary greatly depending on the specific compound and its biological target, some imidazo[1,2-a]pyridine derivatives have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB).

Safety and Hazards

The safety and hazards of a specific compound depend on its structure and properties. Some imidazo[1,2-a]pyridine derivatives have been evaluated for their in vitro cytotoxic activity against two cancer cell lines.

Future Directions

The development of new drugs based on imidazo[1,2-a]pyridine and its derivatives is a research hotspot in molecular targeted therapy in the treatment of cancer. The World Health Organization has taken the initiative to develop new TB drugs.